![molecular formula C21H18N2O4S B2367616 1-(4,5-dimethylthiazol-2-yl)-5-(furan-2-yl)-3-hydroxy-4-(4-methylbenzoyl)-1H-pyrrol-2(5H)-one CAS No. 577696-62-9](/img/structure/B2367616.png)
1-(4,5-dimethylthiazol-2-yl)-5-(furan-2-yl)-3-hydroxy-4-(4-methylbenzoyl)-1H-pyrrol-2(5H)-one
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Description
1-(4,5-dimethylthiazol-2-yl)-5-(furan-2-yl)-3-hydroxy-4-(4-methylbenzoyl)-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C21H18N2O4S and its molecular weight is 394.45. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Pyrrolo[3,4-c]pyrazol-6-ones and 3-Phenylhydrazones
The compound is involved in the synthesis of pyrrolo[3,4-c]pyrazol-6-ones and 3-phenylhydrazones through reactions with hydrazine and phenylhydrazine (Gein & Mar'yasov, 2015).
Formation of Pyrido[3,4-c]psoralens
The compound contributes to the creation of pyrido[3,4-c]psoralens via the von Pechmann reaction, indicating its utility in synthesizing complex heterocyclic structures (Morón et al., 1983).
Computational Studies on Pyrrole Derivatives
This compound is studied in the context of pyrrole derivatives, demonstrating its significance in computational chemistry and quantum chemical calculations (Singh et al., 2014).
Synthesis and Photochromic Properties Study
Its derivatives are synthesized for the study of photochromic properties, showcasing its potential in materials science and photochemistry (Rybalkin et al., 2014).
Preparation of Leukotriene B4 Inhibitors
Derivatives of this compound have been prepared and evaluated for their inhibitory activity on leukotriene B4, indicating its relevance in medicinal chemistry (Kuramoto et al., 2008).
Photophysical Properties for Metal Ion Sensors
The compound's derivatives have been studied for their photophysical properties, particularly for applicability as metal ion sensors (Kumar et al., 2015).
Synthesis of Antiviral Benzofuran-Transition Metal Complexes
It plays a role in synthesizing benzofuran-transition metal complexes with antiviral properties (Galal et al., 2010).
Antimicrobial and Antioxidant Activities
The compound is used in synthesizing derivatives that exhibit antimicrobial and antioxidant activities, highlighting its importance in pharmaceutical research (Lynda, 2021).
Properties
IUPAC Name |
(4E)-1-(4,5-dimethyl-1,3-thiazol-2-yl)-5-(furan-2-yl)-4-[hydroxy-(4-methylphenyl)methylidene]pyrrolidine-2,3-dione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18N2O4S/c1-11-6-8-14(9-7-11)18(24)16-17(15-5-4-10-27-15)23(20(26)19(16)25)21-22-12(2)13(3)28-21/h4-10,17,24H,1-3H3/b18-16+ |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XBSVECSASFKMID-FBMGVBCBSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)C3=NC(=C(S3)C)C)C4=CC=CO4)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)/C(=C\2/C(N(C(=O)C2=O)C3=NC(=C(S3)C)C)C4=CC=CO4)/O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18N2O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.